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Cat. No.: B1254376 Get Quote

Disclaimer: The following guide provides a comparative analysis of Flavesone based on

available scientific literature. It is crucial to note that to date, no comprehensive meta-analyses

or human clinical trials on the therapeutic efficacy of Flavesone have been published. The

majority of existing research focuses on its properties as an insecticide. Therefore, this guide

primarily summarizes its performance in that context.

Overview of Flavesone
Flavesone is a β-triketone compound found in various plant species.[1][2] It has garnered

attention for its insecticidal activity, presenting a potentially novel mode of action.[1] While

Flavesone belongs to the flavonoid family, a class of compounds known to interact with various

cellular signaling pathways, specific research into Flavesone's direct impact on these

pathways in mammals is currently lacking.[3][4]

Comparative Efficacy as an Insecticide
Studies have evaluated the efficacy of Flavesone (often in a commercial formulation called

Flavocide®) against several urban pests, with permethrin, a commonly used pyrethroid

insecticide, serving as a comparator.[1]
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Pest
Species

Compound
Concentrati
on

Knockdown
(Time)

Mortality
(24 hours)

Source

Musca

domestica

(House fly)

Flavesone 200 mg/ml

100% (15

mins & 2

hours)

100% [1]

Flavesone 100 mg/ml

100% (15

mins & 2

hours)

100% [1]

Permethrin 2.5 mg/ml

70% (15

mins), 92% (2

hours)

72% [1]

Culex

quinquefascia

tus

(Mosquito)

Flavesone 50 mg/ml

100% (15

mins & 2

hours)

100% [1]

Flavesone 25 mg/ml

100% (15

mins & 2

hours)

100% [1]

Permethrin 2.5 mg/ml
Equivalent to

Flavesone

Equivalent to

Flavesone
[1]

Ctenocephali

des felis (Cat

flea) - Adult

Flavesone 150 mg/ml Not Reported 100% [1]

Flavesone 62.5 mg/ml Not Reported 100% [1]

Flavesone 23.8 mg/ml Not Reported 100% [1]

Flavesone 2.38 mg/ml Not Reported 10% [1]

Permethrin 2.5 mg/ml Not Reported 100% [1]

Ctenocephali

des felis (Cat

flea) - Larvae

Flavesone 150 mg/ml Not Reported 100% [1]
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Flavesone 62.5 mg/ml Not Reported 100% [1]

Flavesone 23.8 mg/ml Not Reported 100% [1]

Flavesone 2.38 mg/ml Not Reported 3.3% [1]

Experimental Protocols
The primary methodology for the insecticidal efficacy studies cited was a direct contact method.

Experimental Workflow for Insecticidal Efficacy Testing
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Generalized workflow for insecticidal efficacy testing.

Potential Signaling Pathways (General for
Flavonoids)
While specific studies on Flavesone's interaction with major cellular signaling pathways are not

extensively documented, flavonoids as a class are known to modulate various pathways,

including those involved in apoptosis (programmed cell death).[3][4][5] It is important to

reiterate that the following diagram represents a generalized pathway potentially affected by

flavonoids and has not been specifically validated for Flavesone.[3]

Generalized Apoptosis Signaling Pathway Influenced by Flavonoids
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Simplified model of apoptosis pathways modulated by flavonoids.
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The available data strongly supports the efficacy of Flavesone as an insecticide,

demonstrating comparable or, in some cases, superior performance to the pyrethroid

permethrin. This is particularly noteworthy in the context of increasing resistance to existing

insecticide classes.[1] However, there is a significant gap in the literature regarding its potential

therapeutic applications in humans. Future research is warranted to explore the mechanism of

action of Flavesone and to investigate its safety and efficacy in preclinical and clinical models

for indications beyond pest control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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